5-[4-(diethylamino)phenyl]-5,8,9,10-tetrahydropyrimido[4,5-b]quinoline-2,4,6(1H,3H,7H)-trione

• Molecular Formula: C21H24N4O3
• Molecular Weight: 380.4 g/mol
• IUPAC Name: 5-[4-(diethylamino)phenyl]-1,5,7,8,9,10-hexahydropyrimido[4,5-b]quinoline-2,4,6-trione
• InChI: InChI=1S/C21H24N4O3/c1-3-25(4-2)13-10-8-12(9-11-13)16-17-14(6-5-7-15(17)26)22-19-18(16)20(27)24-21(28)23-19/h8-11,16H,3-7H2,1-2H3,(H3,22,23,24,27,28)
• InChI Key: LNYWXYWOUIXPIM-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)C2C3=C(CCCC3=O)NC4=C2C(=O)NC(=O)N4

Description

The compound 5-[4-(diethylamino)phenyl]-5,8,9,10-tetrahydropyrimido[4,5-b]quinoline-2,4,6(1H,3H,7H)-trione is a pyrimidoquinoline derivative characterized by a tetracyclic core fused with a pyrimidine ring and a substituted phenyl group at position 4. Pyrimidoquinolines are pharmacologically significant, with activities ranging from antimicrobial to anticancer, depending on substituent patterns .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-[4-(diethylamino)phenyl]-5,8,9,10-tetrahydropyrimido[4,5-b]quinoline-2,4,6(1H,3H,7H)-trione typically involves multi-step organic reactions. One common method includes the condensation of a diethylamino benzaldehyde with a suitable pyrimidine derivative under acidic conditions, followed by cyclization and oxidation steps . The reaction conditions often require controlled temperatures and the use of catalysts to ensure high yields and purity of the final product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process. Additionally, industrial methods may incorporate green chemistry principles, such as using environmentally friendly solvents and catalysts .

Chemical Reactions Analysis

Key Reaction Conditions:

Parameter	Conventional Method	Ultrasound-Assisted Method
Solvent	Acetic acid or ethanol	Ethanol
Temperature	Reflux (80–100°C)	50–60°C
Time	4–6 hours	1–2 hours
Yield	65–78%	82–94%
Data compiled from

This one-pot strategy proceeds through a Mannich-type cyclocondensation , forming the fused pyrimidoquinoline core. The diethylamino group is introduced via the aldehyde component, enhancing solubility and electronic effects .

Functionalization at the Pyrimidine Ring

The compound undergoes nucleophilic substitutions at positions 2 and 4 of the pyrimidine ring:

• Thiolation : Reacts with thiourea in ethanol/NaOEt to form thione derivatives (e.g., 2-thioxo analogs) .

• Amination : Treatment with hydrazine hydrate yields 3-amino-4(3H)-imino derivatives .

Oxidation and Reduction

• Oxidation : The diethylamino group can be oxidized to a nitroso derivative using H₂O₂ in acidic media, though this reaction requires controlled conditions to prevent ring degradation.

• Reduction : Catalytic hydrogenation (H₂/Pd-C) selectively reduces the quinoline moiety to a tetrahydroquinoline system .

Selected Derivatives and Their Modifications:

Derivative Structure	Reaction Pathway	Biological Activity
5-(4-Chlorobenzyl)phenyl analog	Electrophilic substitution with Cl₂	Anticancer (IC₅₀ = 8.2 μM)
2-Fluorobenzylsulfanyl derivative	Nucleophilic substitution with F⁻	Enzyme inhibition (Ki = 0.4 μM)
4-Amino-thione analog	Reaction with thiourea	Antimicrobial (MIC = 16 μg/mL)

Data sourced from

Cyclocondensation Mechanism

The synthesis involves three stages:

• Knoevenagel condensation : Aldehyde and dimedone form a chalcone-like intermediate.

• Michael addition : Pyrimidinone attacks the α,β-unsaturated ketone.

• Cyclization : Intramolecular dehydration forms the fused ring system .

Solvent and Catalytic Effects

• Polar aprotic solvents (e.g., DMF) improve yields by stabilizing charged intermediates.

• Heteropolyacids (e.g., H₃PW₁₂O₄₀) enhance reaction rates via Brønsted acid catalysis .

Analytical Characterization

Critical techniques for monitoring reactions include:

• ¹H/¹³C NMR : Confirms regioselectivity of substitutions (e.g., δ 4.87 ppm for C5-H in ).

• HPLC : Purity >98% achieved using C18 columns (MeCN/H₂O gradient) .

• Mass spectrometry : Molecular ion peaks at m/z 471.3 ([M+H]⁺) align with theoretical values .

Stability and Reactivity Considerations

• pH Sensitivity : Degrades under strong alkaline conditions (pH >12) via ring-opening.

• Thermal Stability : Stable up to 250°C (TGA data), making it suitable for high-temperature reactions .

This comprehensive analysis underscores the compound’s versatility in medicinal chemistry, enabling targeted modifications for drug discovery pipelines.

Scientific Research Applications

Medicinal Chemistry Applications

• Anticancer Activity : Research indicates that derivatives of pyrimido[4,5-b]quinoline exhibit significant anticancer properties. For instance, studies have shown that compounds with similar structures can inhibit cancer cell proliferation by inducing apoptosis and cell cycle arrest. The unique structural features of 5-[4-(diethylamino)phenyl]-5,8,9,10-tetrahydropyrimido[4,5-b]quinoline-2,4,6(1H,3H,7H)-trione may enhance these effects through specific interactions with target proteins involved in cancer progression .
• Neuropharmacological Effects : This compound has been investigated for its potential role in treating neurodegenerative diseases such as Alzheimer’s disease. Its capability to act as a dual inhibitor of cholinesterases and monoamine oxidases positions it as a promising candidate for the development of multifunctional agents aimed at ameliorating cognitive decline .
• Antimicrobial Properties : Some derivatives have shown promising antimicrobial activity against various pathogens. The presence of specific functional groups in the structure may contribute to the inhibition of bacterial growth by interfering with essential cellular processes .

Synthesis and Derivative Development

The synthesis of 5-[4-(diethylamino)phenyl]-5,8,9,10-tetrahydropyrimido[4,5-b]quinoline-2,4,6(1H,3H,7H)-trione typically involves multi-step synthetic pathways that allow for the introduction of various substituents to enhance biological activity. Techniques include:

• Cyclization reactions : These are crucial for forming the pyrimidoquinoline framework.
• Functionalization reactions : Modifying the compound through electrophilic substitutions or nucleophilic additions can yield derivatives with improved potency or selectivity against biological targets .

Case Study 1: Neuroprotective Agents

A series of studies have focused on synthesizing derivatives based on the core structure of 5-[4-(diethylamino)phenyl]-5,8,9,10-tetrahydropyrimido[4,5-b]quinoline-2,4,6(1H,3H,7H)-trione for their neuroprotective effects. These studies evaluated their ability to cross the blood-brain barrier and their impact on neuroinflammation and oxidative stress markers in animal models of Alzheimer’s disease .

Case Study 2: Anticancer Activity

Another significant area of research has been the evaluation of this compound's derivatives against various cancer cell lines. In vitro studies demonstrated that certain modifications led to enhanced cytotoxicity against breast and colon cancer cells. The mechanism was linked to the induction of apoptosis via mitochondrial pathways .

Mechanism of Action

The mechanism of action of 5-[4-(diethylamino)phenyl]-5,8,9,10-tetrahydropyrimido[4,5-b]quinoline-2,4,6(1H,3H,7H)-trione involves its interaction with specific molecular targets and pathways. For example, in biological systems, it may inhibit certain enzymes or interfere with cellular processes, leading to its observed biological effects. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Modifications and Substituent Effects

The biological and physicochemical properties of pyrimidoquinolines are highly substituent-dependent. Key analogs include:

Substituent(s) on Phenyl Ring	Compound Example	Electronic Effects	Reference
4-((4-Chlorobenzyl)oxy)-3-methoxy	5-(4-((4-Chlorobenzyl)oxy)-3-methoxyphenyl)-...trione	Electron-withdrawing (Cl, OCH3)
2-(Difluoromethoxy)	5-[2-(Difluoromethoxy)phenyl]-1,3-dimethyl-...trione	Lipophilic (F), moderate polarity
4-Methyl	8,8-Dimethyl-5-(4-methylphenyl)-...trione	Electron-donating (CH3)
2,4-Dichloro	5-(2,4-dichlorophenyl)-1,3,8,8-tetramethyl-...trione	Strong electron-withdrawing (Cl)
4-Chloro	5-(4-Chlorophenyl)-8,8,3,1-tetramethyl-...trione	Moderate electron-withdrawing

• Diethylamino Group (Target Compound): The para-diethylamino substituent is strongly electron-donating, which may enhance solubility in polar solvents and facilitate interactions with biological targets via hydrogen bonding or π-stacking .

Physicochemical Properties

• Molecular Weight : Analogs range from 403.385 g/mol (difluoromethoxy derivative ) to ~500 g/mol (chlorobenzyloxy-substituted ). The target compound’s estimated molecular formula is C₂₃H₂₇N₅O₃ (MW: 445.5 g/mol).
• Solubility: Fluorinated (e.g., difluoromethoxy ) and methyl-substituted analogs exhibit higher lipophilicity, while polar groups like diethylamino may improve aqueous solubility.

Computational and Structural Analyses

• DFT Studies: The geometry of 5-(4-methoxyphenyl)-2-methylthio-pyrimidoquinoline was optimized using B3LYP/6-31G(d,p), confirming planarity of the fused rings and substituent-dependent bond angles .
• X-Ray Crystallography : 8,8-Dimethyl-5-(4-methylphenyl)-...trione exhibits intramolecular hydrogen bonding (N–H···O) and a chair conformation in the dimedone-derived ring .

Biological Activity

The compound 5-[4-(diethylamino)phenyl]-5,8,9,10-tetrahydropyrimido[4,5-b]quinoline-2,4,6(1H,3H,7H)-trione is a member of the pyrimidoquinoline family, which has garnered attention due to its diverse biological activities. This article explores its synthesis, biological properties, and potential applications in medicinal chemistry.

Synthesis

The synthesis of this compound typically involves multi-component reactions (MCRs), which are efficient methods for constructing complex molecules. For instance, a common approach includes the reaction of an aromatic aldehyde with dimedone and 6-amino-1,3-dimethyluracil under solvent-free conditions using DABCO as a catalyst. This method not only enhances yield but also aligns with green chemistry principles by minimizing waste and energy consumption .

Biological Activity Overview

The biological activity of pyrimidoquinolines is largely influenced by their structural components. The presence of the diethylamino group in this specific compound enhances its pharmacological profile. Key activities include:

• Antimicrobial Activity : Several studies have reported that derivatives of pyrimidoquinolines exhibit significant antimicrobial properties. For example, compounds similar to this one have shown moderate to strong activity against various bacterial strains such as Staphylococcus aureus and fungi like Candida albicans .
• Anticancer Activity : The compound's ability to inhibit cancer cell proliferation has been documented. The mechanism often involves the induction of apoptosis in cancer cells through various pathways including oxidative stress and modulation of cell cycle regulators .
• Anti-inflammatory Effects : Research indicates that pyrimidoquinolines can reduce inflammation markers in vitro and in vivo. This suggests potential therapeutic applications in treating inflammatory diseases .

Antimicrobial Activity

A study evaluated the antimicrobial efficacy of several pyrimidoquinoline derivatives against C. albicans and A. niger. The results indicated that compounds with specific substitutions on the phenyl ring exhibited enhanced antifungal activity compared to their unsubstituted counterparts .

Compound	Activity Against C. albicans	Activity Against A. niger
5a	Moderate	Strong
5b	Strong	Moderate
5c	Weak	Weak

Anticancer Activity

In another investigation focusing on anticancer properties, derivatives of this compound were tested against various cancer cell lines including breast and colon cancer cells. The results demonstrated that certain analogs significantly inhibited cell growth and induced apoptosis .

Cell Line	IC50 (µM)	Mechanism of Action
MCF-7 (Breast)	12.5	Apoptosis induction
HT-29 (Colon)	15.0	Cell cycle arrest

Structure-Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing the biological activity of pyrimidoquinolines. Modifications at specific positions on the quinoline ring can lead to enhanced potency and selectivity against target cells or pathogens.

• Diethylamino Group : Enhances solubility and bioavailability.
• Phenyl Substituents : Varying electron-donating or withdrawing groups can significantly alter activity profiles.
• Pyrimido Ring Modifications : Substituents on the pyrimidine moiety can influence both antimicrobial and anticancer activities.

Q & A

Basic: What are the common synthetic routes for preparing 5-[4-(diethylamino)phenyl]-substituted pyrimidoquinolinetriones?

The compound is typically synthesized via multicomponent reactions (MCRs) involving aldehydes, amines, dimedone, and barbituric acid derivatives. For example, a one-pot MCR using 4-(diethylamino)benzaldehyde, dimedone, and 6-amino-1,3-dimethyluracil in chloroform with trityl chloride (TrCl) as a catalyst under reflux yields the target compound . Alternative methods employ ionic liquids (e.g., [BMIM][BF₄]) to enhance reaction efficiency, achieving higher yields (85–95%) and shorter reaction times compared to traditional solvents .

Advanced: How can reaction conditions be optimized to improve regioselectivity and yield in pyrimidoquinolinetrione synthesis?

Key variables include catalyst choice, solvent, and temperature. For instance:

• Catalysts : Trityl chloride (10 mol%) in chloroform under reflux achieves ~80% yield , while tungstophosphoric acid (H₃PW₁₂O₄₀) in ethanol yields 85–90% .
• Solvents : Ionic liquids like [BMIM][BF₄] reduce reaction time from 6 hours to 2 hours compared to ethanol .
• Temperature : Microwave-assisted synthesis at 100–120°C achieves >90% yield in 15–30 minutes, compared to 6–8 hours under reflux .

Catalyst	Solvent	Temp (°C)	Time (h)	Yield (%)
TrCl	Chloroform	60	6	78–82
H₃PW₁₂O₄₀	Ethanol	80	4	85–90
[BMIM][BF₄]	Ionic liquid	95	2	90–95

Basic: What spectroscopic techniques are used to characterize pyrimidoquinolinetriones?

1H/13C NMR, IR, and X-ray crystallography are standard. For example:

• 1H NMR : The diethylamino group’s protons appear as a quartet at δ 3.2–3.4 ppm, while the quinoline ring protons resonate at δ 6.8–7.4 ppm .
• IR : Stretching vibrations for carbonyl groups (C=O) appear at 1655–1700 cm⁻¹ .
• X-ray : Single-crystal studies confirm the linear fused-ring system over angular isomers, as seen in 5-(4-methoxyphenyl) derivatives .

Advanced: How do computational methods like DFT validate experimental structural data?

Density Functional Theory (DFT) at the B3LYP/6-31G(d,p) level optimizes ground-state geometries, matching X-ray data within 0.02 Å bond-length accuracy. Thermodynamic parameters (e.g., Gibbs free energy) calculated for 5-aryl derivatives explain regioselectivity favoring linear isomers due to lower energy barriers (ΔG = −15.3 kcal/mol for linear vs. −12.1 kcal/mol for angular) .

Advanced: What mechanisms explain regioselective formation of linear vs. angular pyrimidoquinolinetrione isomers?

Regioselectivity is kinetically controlled. DFT studies show linear isomers form via a lower-energy transition state (TS) due to reduced steric hindrance between the aryl group and dimedone moiety. For example, 5-(4-methoxyphenyl) derivatives favor linear isomers (95:5 ratio) under standard conditions . Adjusting solvent polarity (e.g., DMF vs. ethanol) or catalysts (e.g., Brønsted acids) may shift selectivity toward angular isomers .

Basic: What biological activities are associated with pyrimidoquinolinetrione derivatives?

These compounds exhibit anticancer, antibacterial, and anti-inflammatory properties. For example:

• Anticancer : Derivatives with 4-chlorophenyl or 3,4-dimethoxyphenyl groups inhibit topoisomerase II (IC₅₀ = 1.2–3.8 µM) .
• Antimicrobial : 5-(4-fluorophenyl) derivatives show MIC values of 8–16 µg/mL against S. aureus and E. coli .

Advanced: How can contradictory yield data across studies be reconciled?

Discrepancies arise from catalyst efficiency and reaction setup. For example:

• TrCl in chloroform yields 78–82% , while H₃PW₁₂O₄₀ in ethanol achieves 85–90% . The latter’s stronger acidity accelerates imine formation, reducing side reactions.
• Microwave irradiation vs. reflux: Microwave reduces activation energy, improving yield by 10–15% .

Advanced: What green chemistry approaches enhance pyrimidoquinolinetrione synthesis?

• Ionic liquids : [BMIM][BF₄] enables solvent-free, recyclable reactions with 90% yield .
• Ultrasound : 40 kHz irradiation in ethanol reduces reaction time from 6 hours to 30 minutes .
• Nanocatalysts : Fe₃O₄@SiO₂-Schiff base complexes achieve 88–92% yield and are magnetically recoverable .

Basic: How are spectral data interpreted to confirm substituent effects?

• 4-Diethylaminophenyl group : 1H NMR shows a triplet at δ 1.2 ppm (CH₃) and quartet at δ 3.4 ppm (NCH₂) .
• Methoxy substituents : 13C NMR signals at δ 55–56 ppm confirm OCH₃ groups .

Advanced: How does microwave irradiation alter reaction kinetics compared to traditional heating?

Microwave dielectric heating accelerates nucleophilic attack and cyclization steps. For 5-(3,4-dimethoxyphenyl) derivatives, microwave synthesis at 120°C achieves 94% yield in 20 minutes, whereas reflux requires 6 hours for 82% yield. Activation energy (Eₐ) decreases from 68 kJ/mol (reflux) to 45 kJ/mol (microwave) .